Cas no 1379452-58-0 (tert-butyl 4-(cyano(phenyl)methyl)piperidine-1-carboxylate)
tert-butyl 4-(cyano(phenyl)methyl)piperidine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl 4-(cyano(phenyl)methyl)piperidine-1-carboxylate
-
- Inchi: 1S/C18H24N2O2/c1-18(2,3)22-17(21)20-11-9-15(10-12-20)16(13-19)14-7-5-4-6-8-14/h4-8,15-16H,9-12H2,1-3H3
- InChI Key: QWIOHAKEHDFJLM-UHFFFAOYSA-N
- SMILES: N1(C(OC(C)(C)C)=O)CCC(C(C#N)C2=CC=CC=C2)CC1
tert-butyl 4-(cyano(phenyl)methyl)piperidine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM301534-1g |
tert-butyl 4-(cyano(phenyl)methyl)piperidine-1-carboxylate |
1379452-58-0 | 95% | 1g |
$975 | 2021-08-18 | |
| Chemenu | CM301534-1g |
tert-butyl 4-(cyano(phenyl)methyl)piperidine-1-carboxylate |
1379452-58-0 | 95% | 1g |
$975 | 2022-09-29 |
tert-butyl 4-(cyano(phenyl)methyl)piperidine-1-carboxylate Related Literature
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
Additional information on tert-butyl 4-(cyano(phenyl)methyl)piperidine-1-carboxylate
Professional Introduction to Tert-butyl 4-(cyano(phenyl)methyl)piperidine-1-carboxylate (CAS No. 1379452-58-0)
Tert-butyl 4-(cyano(phenyl)methyl)piperidine-1-carboxylate, with the chemical formula corresponding to its CAS number 1379452-58-0, is a specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of piperidine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a tert-butyl group, a cyano-substituted phenylmethyl moiety, and a piperidine ring, contribute to its unique chemical properties and reactivity.
The tert-butyl group, a branched alkyl group with three methyl substituents, enhances the lipophilicity of the molecule, making it more soluble in organic solvents and potentially improving its bioavailability when used in drug formulations. This characteristic is particularly important in pharmaceutical applications where solubility and membrane permeability are critical factors. The cyano(phenyl)methyl part of the molecule introduces a polar functional group that can interact with biological targets through hydrogen bonding or ionic interactions, thereby influencing its pharmacological effects.
The piperidine ring is a common scaffold in many bioactive molecules due to its ability to mimic the trans-conformation of amino acid side chains in proteins. This conformational flexibility allows Tert-butyl 4-(cyano(phenyl)methyl)piperidine-1-carboxylate to interact effectively with various biological targets, including enzymes and receptors. The combination of these structural elements makes this compound a valuable tool in medicinal chemistry for designing novel therapeutic agents.
Recent research has highlighted the potential of piperidine derivatives as scaffolds for developing drugs targeting neurological disorders. Studies have demonstrated that modifications at the piperidine ring can significantly alter the pharmacokinetic and pharmacodynamic properties of these compounds. For instance, Tert-butyl 4-(cyano(phenyl)methyl)piperidine-1-carboxylate has been investigated for its potential role in modulating neurotransmitter systems, which could make it a promising candidate for treating conditions such as depression, anxiety, and cognitive impairments.
In addition to its applications in central nervous system disorders, this compound has also shown promise in other therapeutic areas. Its structural features make it a versatile intermediate in the synthesis of more complex molecules with enhanced biological activity. Researchers have utilized Tert-butyl 4-(cyano(phenyl)methyl)piperidine-1-carboxylate as a building block for designing inhibitors targeting various enzymes involved in metabolic pathways. These inhibitors could potentially be used to treat metabolic disorders such as diabetes and obesity.
The cyano group in the molecule is particularly noteworthy for its ability to participate in hydrogen bonding interactions. This feature is crucial for designing molecules that can bind tightly to biological targets, thereby increasing their efficacy. The phenylmethyl moiety further contributes to the compound's binding affinity by providing additional hydrophobic interactions and π-stacking capabilities. These interactions are essential for achieving high selectivity and potency in drug design.
Advances in computational chemistry have enabled researchers to predict the binding modes and affinities of Tert-butyl 4-(cyano(phenyl)methyl)piperidine-1-carboxylate with various biological targets more accurately. Molecular docking studies have shown that this compound can effectively bind to enzymes such as kinases and proteases, which are key players in many disease pathways. These studies provide valuable insights into the structural requirements for optimizing the pharmacological properties of this compound.
The synthesis of Tert-butyl 4-(cyano(phenyl)methyl)piperidine-1-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the cyano group necessitates the use of cyanating agents under controlled conditions to prevent unwanted side reactions. Similarly, the installation of the tert-butyl group often involves alkylation reactions that must be carefully monitored to avoid over-alkylation or decomposition.
Quality control and analytical techniques play a crucial role in ensuring the purity and consistency of Tert-butyl 4-(cyano(phenyl)methyl)piperidine-1-carboxylate for pharmaceutical applications. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are commonly used to characterize the compound and confirm its identity and purity. These analytical methods provide essential data for regulatory submissions and ensure that the compound meets stringent quality standards.
The growing interest in piperidine derivatives as pharmacophores has led to numerous patents and publications describing their synthesis and applications. Companies specializing in custom synthesis services offer Tert-butyl 4-(cyano(phenyl)methyl)piperidine-1-carboxylate along with other specialized intermediates for research purposes. These services are particularly valuable for academic institutions and pharmaceutical companies conducting early-stage drug discovery programs.
In conclusion, Tert-butyl 4-(cyano(phenyl)methyl)piperidine-1-carboxylate (CAS No.1379452-58-0) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable intermediate for synthesizing novel therapeutic agents targeting various diseases. The ongoing research into piperidine derivatives continues to uncover new applications and highlights the importance of this class of compounds in drug discovery efforts.
1379452-58-0 (tert-butyl 4-(cyano(phenyl)methyl)piperidine-1-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)